Cas no 874838-32-1 (5-Amino-2,3-difluorobenzoic acid)

5-Amino-2,3-difluorobenzoic acid structure

874838-32-1 structure

Product Name:5-Amino-2,3-difluorobenzoic acid

CAS No:874838-32-1

Molecular Formula:C₇H₅F₂NO₂

Molecular Weight:173.1169

MDL:MFCD04972478

CID:1089913

PubChem ID:40427037

5-Amino-2,3-difluorobenzoic acid Properties

Names and Identifiers

- 5-Amino-2,3-difluorobenzoic acid
- YQXQZKKJAITNKW-UHFFFAOYSA-N
- AB21104
- AK141762
- SCHEMBL671650
- AS-60887
- CS-0111954
- ZJB83832
- AKOS012323299
- D70727
- MFCD04972478
- DTXSID80654227
- 874838-32-1
- FT-0707197
- EN300-147809
- 5-Amino-2,3-difluorobenzoicacid
- DB-332836
- +Expand
- MDL： MFCD04972478
- InChIKey： YQXQZKKJAITNKW-UHFFFAOYSA-N
- Inchi： 1S/C7H5F2NO2/c8-5-2-3(10)1-4(6(5)9)7(11)12/h1-2H,10H2,(H,11,12)
- SMILES： FC1C(=C([H])C(=C([H])C=1C(=O)O[H])N([H])[H])F

Computed Properties

Exact Mass: 173.02883473g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 173.02883473g/mol
Heavy Atom Count: 12
Complexity: 188
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 63.3

5-Amino-2,3-difluorobenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IF3M-100mg	5-Amino-2,3-difluorobenzoic acid	874838-32-1	95%	100mg	$59.00	2024-04-20
A2B Chem LLC	AI58578-100mg	5-Amino-2,3-difluorobenzoic acid	874838-32-1	95%	100mg	$47.00	2024-04-19
Aaron	AR00IFBY-100mg	5-Amino-2,3-difluorobenzoic acid	874838-32-1	95%	100mg	$56.00
abcr	AB539064-250mg	5-Amino-2,3-difluorobenzoic acid; .	874838-32-1		250mg	€219.00	2024-08-02
Alichem	A015015821-250mg	5-Amino-2,3-difluorobenzoic acid	874838-32-1	97%	250mg	$489.60	2023-08-31
Chemenu	CM161013-1g	5-amino-2,3-difluorobenzoic acid	874838-32-1	95%	1g	$405
Enamine	EN300-147809-1.0g	5-amino-2,3-difluorobenzoic acid	874838-32-1		1g	$842.0	2023-06-06
eNovation Chemicals LLC	D756995-100mg	5-Amino-2,3-difluorobenzoic acid	874838-32-1	95+%	100mg	$195
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1182594-100mg	5-Amino-2,3-difluorobenzoic acid	874838-32-1	95%	100mg	￥383.00	2024-04-27
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IN663-100mg	5-Amino-2,3-difluorobenzoic acid	874838-32-1	95+%	100mg	808CNY

5-Amino-2,3-difluorobenzoic acid Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:874838-32-1)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

5-Amino-2,3-difluorobenzoic acid Related Literature

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9. Zwitterionic π-radical involving EDT-TTF-imidazole and F4TCNQ: redox properties and self-assembled structure by hydrogen-bonds and multiple S⋯S interactions†

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10. Contents list

Soft Matter, 2015,11, 3739-3745

874838-32-1 (5-Amino-2,3-difluorobenzoic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:874838-32-1)5-Amino-2,3-difluorobenzoic acid

Purity:99%/99%

Quantity:1g/5g

Price($):256/898